Cas no 898760-13-9 (2-(4-Hexylbenzoyl)oxazole)

2-(4-Hexylbenzoyl)oxazole is a specialized organic compound featuring an oxazole ring conjugated with a 4-hexylbenzoyl moiety. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry and materials science applications. The hexyl chain enhances solubility in non-polar solvents, facilitating its use in hydrophobic environments. The oxazole core contributes to its utility as a building block for heterocyclic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its well-defined reactivity profile allows for precise modifications, enabling tailored applications in catalysis and optoelectronic research. The compound's stability under standard conditions further supports its practicality in laboratory and industrial settings.
2-(4-Hexylbenzoyl)oxazole structure
2-(4-Hexylbenzoyl)oxazole structure
Product Name:2-(4-Hexylbenzoyl)oxazole
CAS No:898760-13-9
MF:C16H19NO2
MW:257.327564477921
MDL:MFCD07699368
CID:994027
PubChem ID:24723661
Update Time:2025-09-26

2-(4-Hexylbenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

    • (4-hexylphenyl)-(1,3-oxazol-2-yl)methanone
    • 2-(4-HEXYLBENZOYL)OXAZOLE
    • AKOS016019011
    • 898760-13-9
    • DTXSID50642095
    • MFCD07699368
    • 2-(4-HEXYLBENZOYL)-1,3-OXAZOLE
    • (4-Hexylphenyl)(1,3-oxazol-2-yl)methanone
    • (4-Hexylphenyl)(oxazol-2-yl)methanone
    • Methanone, (4-hexylphenyl)-2-oxazolyl-
    • 2-(4-Hexylbenzoyl)oxazole
    • MDL： MFCD07699368
    • Inchi： 1S/C16H19NO2/c1-2-3-4-5-6-13-7-9-14(10-8-13)15(18)16-17-11-12-19-16/h7-12H,2-6H2,1H3
    • InChI Key： VEGGMCLDNBNKTL-UHFFFAOYSA-N
    • SMILES： O1C=CN=C1C(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

  • Exact Mass: 257.14200
  • Monoisotopic Mass: 257.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.061±0.06 g/cm3(Predicted)
  • Boiling Point: 391.9±35.0 °C(Predicted)
  • PSA: 43.10000
  • LogP: 4.02840
  • pka: -2.12±0.10(Predicted)

2-(4-Hexylbenzoyl)oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Hexylbenzoyl)oxazole Pricemore >>

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2-(4-Hexylbenzoyl)oxazole Suppliers

Amadis Chemical Company Limited
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(CAS:898760-13-9)2-(4-Hexylbenzoyl)oxazole
Order Number:A1189211
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:09
Price ($):465.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898760-13-9)2-(4-Hexylbenzoyl)oxazole
A1189211
Purity:99%
Quantity:1g
Price ($):465.0
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